Cas no 2171183-28-9 ((3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171183-28-9
• MF: C₂₆H₂₂Cl₂N₂O₅
• MW: 513.369285106659
• CID: 5965258
• PubChem ID: 165819185
• Update Time: 2025-10-05

(3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• 2171183-28-9
• (3S)-3-{[3,5-dichloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• EN300-1575894

• Inchi： 1S/C26H22Cl2N2O5/c1-14(10-23(31)32)29-25(33)15-11-21(27)24(22(28)12-15)30-26(34)35-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,11-12,14,20H,10,13H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t14-/m0/s1
• InChI Key： HQMYHCPTCHCIEU-AWEZNQCLSA-N
• SMILES： ClC1C=C(C=C(C=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl)C(N[C@@H](C)CC(=O)O)=O

Computed Properties

• Exact Mass: 512.0905772g/mol
• Monoisotopic Mass: 512.0905772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Comprehensive Overview of (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171183-28-9)

(3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is a complex organic compound with significant applications in pharmaceutical research and development. This compound, identified by its CAS No. 2171183-28-9, is a derivative of butanoic acid and features a unique combination of functional groups, including dichlorophenyl and fluorenylmethoxycarbonyl (Fmoc) moieties. Its intricate structure makes it a valuable intermediate in the synthesis of bioactive molecules and peptide-based therapeutics.

The compound's chemical structure is characterized by the presence of a 3,5-dichloro-4-aminophenyl group, which is further modified by an Fmoc-protected amino group. This design enhances its stability and reactivity, making it suitable for various synthetic applications. Researchers often utilize (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid in the development of novel drug candidates, particularly in the fields of oncology and immunology.

One of the key applications of this compound is its role in peptide synthesis. The Fmoc group serves as a protective moiety for amines, allowing for selective deprotection during solid-phase peptide synthesis (SPPS). This property is crucial for the production of peptides with high purity and yield, which are essential for therapeutic and diagnostic purposes. Additionally, the dichlorophenyl moiety contributes to the compound's ability to interact with biological targets, making it a promising candidate for drug discovery.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biopharmaceuticals. (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid has emerged as a critical building block in this context, enabling researchers to design and synthesize peptides with tailored properties. Its compatibility with automated synthesizers and high-throughput screening platforms further enhances its utility in modern drug development.

The compound's physicochemical properties also warrant attention. It exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are commonly used in laboratory settings. Its stability under ambient conditions ensures ease of handling and storage, reducing the risk of degradation during experimental procedures. These attributes make (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid a reliable reagent for researchers worldwide.

From a market perspective, the global peptide therapeutics market is projected to grow significantly, with a compound annual growth rate (CAGR) of over 7% in the coming decade. This growth is fueled by the increasing prevalence of chronic diseases and the need for targeted therapies. (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is poised to play a pivotal role in this expansion, as it facilitates the development of next-generation peptide-based drugs.

Researchers and industry professionals frequently search for information on Fmoc-protected amino acids and peptide synthesis intermediates, reflecting the compound's relevance in contemporary scientific discourse. By understanding the unique properties and applications of (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, stakeholders can leverage its potential to drive innovation in drug discovery and biotechnology.

In conclusion, (3S)-3-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171183-28-9) is a versatile and valuable compound in the realm of pharmaceutical research. Its unique structural features, combined with its applications in peptide synthesis and drug development, underscore its importance in advancing modern medicine. As the demand for peptide-based therapeutics continues to rise, this compound will undoubtedly remain a cornerstone of scientific innovation.